Cas no 2866317-54-4 (1-(5-Fluoropyrimidin-2-yl)-1,4-diazepane trihydrochloride)

• Product Name: 1-(5-Fluoropyrimidin-2-yl)-1,4-diazepane trihydrochloride
• CAS No: 2866317-54-4
• MF: C₉H₁₆Cl₃FN₄
• MW: 305.607542037964
• CID: 6785234
• PubChem ID: 165991372
• Update Time: 2025-10-31

1-(5-Fluoropyrimidin-2-yl)-1,4-diazepane trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropyrimidin-2-yl)-1,4-diazepane trihydrochloride
• 2866317-54-4
• 1-(5-fluoropyrimidin-2-yl)-1,4-diazepane;trihydrochloride
• EN300-39913991
• 1-(5-Fluoropyrimidin-2-yl)-1,4-diazepane trihydrochloride

• Inchi： 1S/C9H13FN4.3ClH/c10-8-6-12-9(13-7-8)14-4-1-2-11-3-5-14;;;/h6-7,11H,1-5H2;3*1H
• InChI Key： QGHLCNYRNCSVSZ-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.FC1C=NC(=NC=1)N1CCNCCC1

Computed Properties

• Exact Mass: 304.042458g/mol
• Monoisotopic Mass: 304.042458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41Ų

Additional information on 1-(5-Fluoropyrimidin-2-yl)-1,4-diazepane trihydrochloride

Recent Advances in the Study of 1-(5-Fluoropyrimidin-2-yl)-1,4-diazepane Trihydrochloride (CAS: 2866317-54-4)

1-(5-Fluoropyrimidin-2-yl)-1,4-diazepane trihydrochloride (CAS: 2866317-54-4) is a fluorinated pyrimidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique diazepane ring and fluoropyrimidine moiety, has shown promising potential in various therapeutic applications, particularly in oncology and central nervous system (CNS) disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug development.

Recent research has highlighted the role of 1-(5-Fluoropyrimidin-2-yl)-1,4-diazepane trihydrochloride as a potent inhibitor of specific kinase pathways involved in cancer cell proliferation. In vitro studies have demonstrated its ability to selectively target and inhibit key enzymes such as cyclin-dependent kinases (CDKs) and receptor tyrosine kinases (RTKs), which are often dysregulated in various cancers. The fluoropyrimidine component enhances the compound's binding affinity and metabolic stability, while the diazepane ring contributes to its favorable pharmacokinetic profile, including improved blood-brain barrier penetration.

In addition to its anticancer properties, this compound has also been investigated for its potential in treating CNS disorders. Preclinical studies have shown that it modulates neurotransmitter systems, particularly those involving GABA and glutamate, suggesting possible applications in anxiety, depression, and neurodegenerative diseases. The trihydrochloride salt form improves its solubility and bioavailability, which is critical for oral administration and clinical translation.

One of the most notable advancements in the study of 1-(5-Fluoropyrimidin-2-yl)-1,4-diazepane trihydrochloride is its application in combination therapies. Recent findings indicate that it synergizes with existing chemotherapeutic agents, enhancing their efficacy while reducing off-target effects. For instance, combination studies with cisplatin and doxorubicin have shown significant tumor regression in murine models, with minimal toxicity to healthy tissues. These results underscore its potential as an adjunct therapy in oncology.

Despite these promising findings, challenges remain in the clinical development of this compound. Issues such as dose optimization, long-term safety, and resistance mechanisms need to be addressed. Ongoing research is focused on structural modifications to improve its selectivity and reduce potential side effects. Additionally, advanced formulation strategies, including nanoparticle-based delivery systems, are being explored to enhance its therapeutic index.

In conclusion, 1-(5-Fluoropyrimidin-2-yl)-1,4-diazepane trihydrochloride represents a versatile and promising candidate in the field of medicinal chemistry. Its dual applications in oncology and CNS disorders, coupled with its favorable pharmacokinetic properties, make it a compound of significant interest for future drug development. Continued research and clinical trials will be essential to fully realize its therapeutic potential and address existing challenges.